2-Methyl-1-(2-piperidin-1-yl-ethyl)-1H-benzoimidazole

• Molecular Formula: C15H21N3
• Molecular Weight: 243.35 g/mol
• IUPAC Name: 2-methyl-1-(2-piperidin-1-ylethyl)benzimidazole
• InChI: InChI=1S/C15H21N3/c1-13-16-14-7-3-4-8-15(14)18(13)12-11-17-9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-12H2,1H3
• InChI Key: QCVNIPBRUFFPEG-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2N1CCN3CCCCC3

Description

2-Methyl-1-(2-piperidin-1-yl-ethyl)-1H-benzoimidazole is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula, C15H20N4, and is commonly referred to as MPB.

Mechanism of Action

The mechanism of action of MPB is not fully understood, but it is believed to act as a selective agonist for certain receptors in the brain. This means that it can bind to these receptors and activate them, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
MPB has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of ion channels. It has also been shown to have potential anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using MPB in lab experiments is its high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MPB, including:
1. Further studies to elucidate its mechanism of action and potential therapeutic applications.
2. Development of new drugs based on the structure of MPB.
3. Investigation of its potential as an anti-inflammatory and antioxidant agent.
4. Studies to evaluate its safety and toxicity in animal models.
5. Exploration of its potential applications in other areas of scientific research, such as cancer biology and immunology.
In conclusion, MPB is a chemical compound that has been studied for its potential applications in scientific research. While its mechanism of action is not fully understood, it has been shown to have a range of biochemical and physiological effects and is a promising candidate for the development of new drugs. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of MPB involves the reaction of 2-methylbenzimidazole with 2-(piperidin-1-yl)ethanamine in the presence of a catalyst. The resulting product is then purified through a series of chemical processes.

Scientific Research Applications

MPB has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs.